Cas no 888461-69-6 (N-(2H-1,3-benzodioxol-5-yl)-3-(2-ethoxynaphthalene-1-amido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-(2-ethoxynaphthalene-1-amido)-1-benzofuran-2-carboxamide
• CAS No: 888461-69-6
• MF: C₂₉H₂₂N₂O₆
• MW: 494.494787693024
• CID: 6239107
• PubChem ID: 16818249
• Update Time: 2025-07-16

N-(2H-1,3-benzodioxol-5-yl)-3-(2-ethoxynaphthalene-1-amido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-3-(2-ethoxynaphthalene-1-amido)-1-benzofuran-2-carboxamide
• AB00677378-01
• N-(benzo[d][1,3]dioxol-5-yl)-3-(2-ethoxy-1-naphthamido)benzofuran-2-carboxamide
• 888461-69-6
• F1883-1449
• N-(1,3-benzodioxol-5-yl)-3-[(2-ethoxynaphthalene-1-carbonyl)amino]-1-benzofuran-2-carboxamide
• AKOS024617407

• Inchi： 1S/C29H22N2O6/c1-2-34-23-13-11-17-7-3-4-8-19(17)25(23)28(32)31-26-20-9-5-6-10-21(20)37-27(26)29(33)30-18-12-14-22-24(15-18)36-16-35-22/h3-15H,2,16H2,1H3,(H,30,33)(H,31,32)
• InChI Key： BWVHGSSWEPSNOU-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(NC1=CC=C2C(=C1)OCO2)=O)NC(C1=C(C=CC2C=CC=CC1=2)OCC)=O

Computed Properties

• Exact Mass: 494.14778643g/mol
• Monoisotopic Mass: 494.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 99Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-(2-ethoxynaphthalene-1-amido)-1-benzofuran-2-carboxamide

Recent Advances in the Study of N-(2H-1,3-benzodioxol-5-yl)-3-(2-ethoxynaphthalene-1-amido)-1-benzofuran-2-carboxamide (CAS: 888461-69-6)

The compound N-(2H-1,3-benzodioxol-5-yl)-3-(2-ethoxynaphthalene-1-amido)-1-benzofuran-2-carboxamide (CAS: 888461-69-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its complex benzofuran and naphthalene-based structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-(2H-1,3-benzodioxol-5-yl)-3-(2-ethoxynaphthalene-1-amido)-1-benzofuran-2-carboxamide, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic methods, have been employed to achieve higher efficiency and scalability. These efforts are critical for ensuring the compound's availability for further preclinical and clinical studies.

In terms of biological activity, preliminary investigations have revealed that this compound exhibits potent inhibitory effects on specific protein targets involved in inflammatory and oncogenic pathways. For instance, it has been shown to selectively inhibit certain kinases that play a pivotal role in cell proliferation and survival. These findings suggest potential applications in the treatment of cancers and inflammatory diseases, although further validation is required to confirm these effects in vivo.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of N-(2H-1,3-benzodioxol-5-yl)-3-(2-ethoxynaphthalene-1-amido)-1-benzofuran-2-carboxamide. Results indicate that the compound has favorable bioavailability and metabolic stability, making it a promising candidate for drug development. However, challenges related to its solubility and tissue penetration remain to be addressed.

In conclusion, the latest research on N-(2H-1,3-benzodioxol-5-yl)-3-(2-ethoxynaphthalene-1-amido)-1-benzofuran-2-carboxamide (CAS: 888461-69-6) highlights its potential as a therapeutic agent with diverse applications. Ongoing studies are expected to further elucidate its mechanism of action and optimize its pharmacological profile, paving the way for future clinical trials. Researchers in the field are encouraged to explore collaborative opportunities to accelerate the development of this promising compound.